Cas no 732238-01-6 (Ethanamine, N-[4-(4-bromophenyl)-3-ethyl-2(3H)-thiazolylidene]-)

Ethanamine, N-[4-(4-bromophenyl)-3-ethyl-2(3H)-thiazolylidene]- structure
732238-01-6 structure
Product Name:Ethanamine, N-[4-(4-bromophenyl)-3-ethyl-2(3H)-thiazolylidene]-
CAS No:732238-01-6
MF:C13H15BrN2S
MW:311.240600824356
CID:542820
PubChem ID:5109898
Update Time:2025-04-19

Ethanamine, N-[4-(4-bromophenyl)-3-ethyl-2(3H)-thiazolylidene]- Chemical and Physical Properties

Names and Identifiers

    • Ethanamine, N-[4-(4-bromophenyl)-3-ethyl-2(3H)-thiazolylidene]-
    • 4-(4-bromophenyl)-N,3-diethyl-1,3-thiazol-2-imine
    • AKOS002230652
    • DTXSID30408439
    • 732238-01-6
    • Inchi: 1S/C13H15BrN2S/c1-3-15-13-16(4-2)12(9-17-13)10-5-7-11(14)8-6-10/h5-9H,3-4H2,1-2H3/b15-13-
    • InChI Key: ZOFFPZHZZMSJLU-SQFISAMPSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=CS/C(=N\CC)/N1CC

Computed Properties

  • Exact Mass: 310.01393g/mol
  • Monoisotopic Mass: 310.01393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 40.9Ų
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